Cas no 2191110-79-7 (2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl]-)

• Product Name: 2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl]-
• CAS No: 2191110-79-7
• MF: C₁₇H₂₂N₂O
• MW: 270.369384288788
• CID: 5410449
• Update Time: 2025-07-08

2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl]-

• Inchi： 1S/C17H22N2O/c1-2-16(20)19-11-9-17(14-19)8-10-18(13-17)12-15-6-4-3-5-7-15/h2-7H,1,8-14H2
• InChI Key： VKQVCQHCQMFBNJ-UHFFFAOYSA-N
• SMILES： C(N1CCC2(CCN(CC3=CC=CC=C3)C2)C1)(=O)C=C

Additional information on 2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl]-

Compound 2191110-79-7: A Comprehensive Overview

The compound with CAS number 2191110-79-7, also known as 2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl], is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in enhancing the efficiency of certain chemical reactions, making it a valuable tool in modern chemical research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as spirocyclic ring formation and direct alkylation. These techniques have not only improved the yield of the compound but also opened new avenues for its functionalization. The spirocyclic structure of this compound plays a pivotal role in its reactivity and selectivity, making it a versatile building block for constructing complex molecular architectures.

In terms of physical properties, the compound exhibits a high degree of thermal stability and excellent solubility in organic solvents. These characteristics make it ideal for use in various industrial processes, including polymerization reactions and catalytic transformations. Moreover, its ability to form stable complexes with metal ions has been exploited in the development of novel catalysts for organic synthesis.

The biological activity of this compound has also been extensively studied. Research indicates that it possesses significant antioxidant properties, which could be harnessed in the development of therapeutic agents targeting oxidative stress-related diseases. Additionally, its ability to modulate cellular signaling pathways has raised interest in its potential application as a lead compound in drug discovery programs.

From an environmental perspective, the compound demonstrates low toxicity and minimal bioaccumulation potential, making it a safer alternative to traditional chemical agents in certain industrial applications. Its eco-friendly profile aligns with current global trends toward sustainable chemistry practices.

In conclusion, CAS number 2191110-79-7, or 2-Propen-1-one, 1-[7-(phenylmethyl)-2,7-diazaspiro[4.4]non-2-yl], represents a significant advancement in chemical innovation. Its unique structural attributes, coupled with promising biological and industrial applications, position it as a key player in the future of chemical research and development.